molecular formula C16H21N B8731559 6-Cyano-1,1,4,4,7-pentamethyl-1,2,3,4-tetrahydronaphthalene CAS No. 58243-83-7

6-Cyano-1,1,4,4,7-pentamethyl-1,2,3,4-tetrahydronaphthalene

Cat. No.: B8731559
CAS No.: 58243-83-7
M. Wt: 227.34 g/mol
InChI Key: JMVYINPIOHLYMK-UHFFFAOYSA-N
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Description

6-Cyano-1,1,4,4,7-pentamethyl-1,2,3,4-tetrahydronaphthalene is a useful research compound. Its molecular formula is C16H21N and its molecular weight is 227.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

58243-83-7

Molecular Formula

C16H21N

Molecular Weight

227.34 g/mol

IUPAC Name

3,5,5,8,8-pentamethyl-6,7-dihydronaphthalene-2-carbonitrile

InChI

InChI=1S/C16H21N/c1-11-8-13-14(9-12(11)10-17)16(4,5)7-6-15(13,2)3/h8-9H,6-7H2,1-5H3

InChI Key

JMVYINPIOHLYMK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1C#N)C(CCC2(C)C)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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N#C[Cu]
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Synthesis routes and methods II

Procedure details

28.9 g (322 mmol) of copper(I) cyanide was added to 22.7 g (80.7 mmol) of 2-bromo-3-methyl-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene in 270 mL of N-methyl pyrrolidine. The reaction mixture was heated at 175° C. After 16 hours, the mixture was cooled to room temperature and treated with 400 mL of 10% aqueous ammonium hydroxide. The reaction mixture was filtered to remove salts and the solids were extracted with hot ethyl acetate. The combined organic fractions were washed with brine, dried over sodium sulfate and concentrated under reduced pressure. The product was purified by gradient elution through a pad of silica gel (hexane-5% ethyl acetate/hexane) to give 18 g (95%) of 2-cyano-3-methyl-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene (M+=227).
Name
copper(I) cyanide
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28.9 g
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22.7 g
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270 mL
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400 mL
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